Cas no 1261764-34-4 (2-Fluoro-5-iodo-3-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Fluoro-5-iodo-3-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261764-34-4
• MF: C₁₂H₆F₄INO
• MW: 383.080229282379
• CID: 4924728
• Update Time: 2025-06-08

2-Fluoro-5-iodo-3-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodo-3-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6F4INO/c13-11-10(5-8(17)6-18-11)7-2-1-3-9(4-7)19-12(14,15)16/h1-6H
• InChI Key： YOGMPEBYFZPYIV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=CC=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-5-iodo-3-(3-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 2-Fluoro-5-iodo-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261764-34-4)

2-Fluoro-5-iodo-3-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261764-34-4) is a fluorinated and iodinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a pyridine core with fluoro, iodo, and trifluoromethoxy substituents, making it a valuable intermediate for drug discovery and material science applications. Its molecular formula, C₁₂H₆F₄INO, highlights its complexity and versatility in synthetic chemistry.

The growing interest in halogenated pyridines stems from their role in modulating biological activity and improving metabolic stability in drug candidates. Researchers frequently search for "fluorinated pyridine derivatives" or "iodo-substituted heterocycles" due to their relevance in developing kinase inhibitors and antimicrobial agents. The trifluoromethoxy group in this compound enhances lipophilicity, a critical factor in optimizing drug permeability and target engagement, aligning with trends in medicinal chemistry and preclinical development.

In the context of AI-driven drug design, 2-Fluoro-5-iodo-3-(3-(trifluoromethoxy)phenyl)pyridine is often discussed alongside "fragment-based drug discovery" and "high-throughput screening." Its structural motifs are compatible with click chemistry and cross-coupling reactions, enabling rapid diversification for lead optimization. Recent publications emphasize its utility in constructing PET radiotracers, addressing the demand for non-invasive imaging tools in oncology and neurology.

From an industrial perspective, this compound aligns with sustainability goals as its halogenated components facilitate atom-efficient synthesis. Queries like "green chemistry halogenated intermediates" reflect the balance between efficacy and environmental considerations. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a topic frequently explored in "QC methods for fluorinated compounds" discussions.

In summary, CAS No. 1261764-34-4 represents a multifaceted building block bridging academic research and industrial applications. Its integration into drug discovery pipelines and material innovation underscores its enduring relevance, while its structural features continue to inspire solutions for unmet medical and technological challenges.